![molecular formula C7H5F3N4 B2548519 6-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine CAS No. 1211578-87-8](/img/structure/B2548519.png)
6-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine
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Overview
Description
“6-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine” is a chemical compound with the molecular formula C6H5F3N2 . It has an average mass of 162.113 Da and a monoisotopic mass of 162.040482 Da .
Synthesis Analysis
The synthesis of pyrazolo[3,4-b]pyridine derivatives, including “6-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine”, has been reported in the literature . These compounds were synthesized based on scaffold hopping and computer-aided drug design . The synthesis involved the refluxing of various 5-aminopyrazoles with differently substituted trifluoromethyl-β-diketones in glacial acetic acid .Molecular Structure Analysis
The molecular structure of “6-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine” consists of a pyrazolo[3,4-b]pyridine core with a trifluoromethyl group at the 6-position and an amine group at the 3-position .Scientific Research Applications
- Crop Protection : TFMP derivatives play a crucial role in safeguarding crops from pests. The first TFMP derivative introduced to the agrochemical market was Fluazifop-butyl . Since then, over 20 new TFMP-containing agrochemicals have acquired ISO common names .
- Clinical Trials : Several TFMP derivatives are used in the pharmaceutical industry. Currently, five pharmaceutical products containing the TFMP moiety have received market approval, and many candidates are undergoing clinical trials .
- Market-Approved Products : Two veterinary products containing the TFMP moiety have been granted market approval .
- One-Pot Synthesis : 6-(Trifluoromethyl)-3-pyridinamine serves as a substrate in a one-pot synthesis of the corresponding 7-aza-indole .
- Antimicrobial Potential : Novel pyrazolo[3,4-b]pyridines containing TFMP moieties have been synthesized and investigated for antimicrobial activity. These compounds bear benzenesulfonamide and electron-releasing or electron-withdrawing groups .
Agrochemicals
Pharmaceuticals
Veterinary Applications
Intermediate Synthesis
Functional Materials
Mechanism of Action
Target of Action
Similar compounds have been found to exhibit anticancer activity against various tumor cell lines .
Mode of Action
It is known that similar compounds inhibit cell growth and induce apoptosis in cancer cells .
Biochemical Pathways
Similar compounds have been found to affect various cellular processes, including cell cycle progression and cell migration .
Result of Action
Similar compounds have been found to inhibit cell growth and induce apoptosis in cancer cells .
Future Directions
The future directions for research on “6-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine” and related compounds could involve further exploration of their potential as TRK inhibitors . This could include studies to optimize their synthesis, evaluate their biological activity, and investigate their mechanism of action .
properties
IUPAC Name |
6-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridin-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F3N4/c8-7(9,10)4-2-1-3-5(11)13-14-6(3)12-4/h1-2H,(H3,11,12,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHVUCFMMMBIQOT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC2=NNC(=C21)N)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5F3N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1211578-87-8 |
Source
|
Record name | 6-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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